Cas no 1227612-21-6 (6-(Azepan-1-yl)pyridine-3-boronic Acid)

6-(Azepan-1-yl)pyridine-3-boronic Acid structure
1227612-21-6 structure
Product Name:6-(Azepan-1-yl)pyridine-3-boronic Acid
CAS No:1227612-21-6
MF:C11H17BN2O2
MW:220.075882673264
MDL:MFCD18382846
CID:1024852
PubChem ID:54758832
Update Time:2025-04-20

6-(Azepan-1-yl)pyridine-3-boronic Acid Chemical and Physical Properties

Names and Identifiers

    • (6-(Azepan-1-yl)pyridin-3-yl)boronic acid
    • [6-(azepan-1-yl)pyridin-3-yl]boronic acid
    • AKOS015892219
    • BS-19518
    • Boronic acid, B-[6-(hexahydro-1H-azepin-1-yl)-3-pyridinyl]-
    • 6-(Azepan-1-yl)pyridine-3-boronic acid
    • (6-(Azepan-1-yl)pyridin-3-yl)boronicacid
    • DTXSID70716560
    • 1227612-21-6
    • CS-0175313
    • 6-(AZEPAN-1-YL)PYRIDIN-3-YLBORONIC ACID
    • AT15418
    • MFCD18382846
    • 6-(Azepan-1-yl)pyridine-3-boronic Acid
    • MDL： MFCD18382846
    • Inchi： 1S/C11H17BN2O2/c15-12(16)10-5-6-11(13-9-10)14-7-3-1-2-4-8-14/h5-6,9,15-16H,1-4,7-8H2
    • InChI Key： WYQGUMHHNOVNPD-UHFFFAOYSA-N
    • SMILES： OB(C1=CN=C(C=C1)N1CCCCCC1)O

Computed Properties

  • Exact Mass: 220.13800
  • Monoisotopic Mass: 220.1383080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.6Ų

Experimental Properties

  • PSA: 56.59000
  • LogP: 0.20680

6-(Azepan-1-yl)pyridine-3-boronic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A809788-100mg
6-(Azepan-1-yl)pyridine-3-boronic Acid
 1227612-21-6
100mg
 $ 155.00 2023-04-19
TRC
A809788-250mg
6-(Azepan-1-yl)pyridine-3-boronic Acid
 1227612-21-6
250mg
 $ 316.00 2023-04-19
TRC
A809788-500mg
6-(Azepan-1-yl)pyridine-3-boronic Acid
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 $ 477.00 2023-04-19
TRC
A809788-1g
6-(Azepan-1-yl)pyridine-3-boronic Acid
 1227612-21-6
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 $ 678.00 2023-04-19
Fluorochem
211078-1g
6-(Azepan-1-yl)pyridin-3-yl)boronic acid
 1227612-21-6 95%
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 ￡438.00 2022-02-28
Fluorochem
211078-5g
6-(Azepan-1-yl)pyridin-3-yl)boronic acid
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 ￡1225.00 2022-02-28
Alichem
A029194062-1g
(6-(Azepan-1-yl)pyridin-3-yl)boronic acid
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 $400.00 2023-09-03
Chemenu
CM131221-1g
(6-(azepan-1-yl)pyridin-3-yl)boronic acid
 1227612-21-6 95%
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 $*** 2023-04-03
eNovation Chemicals LLC
D213028-1g
(6-(Azepan-1-yl)pyridin-3-yl)boronic acid
 1227612-21-6 95%
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 $565 2024-08-03
eNovation Chemicals LLC
D213028-5g
(6-(Azepan-1-yl)pyridin-3-yl)boronic acid
 1227612-21-6 95%
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